Cas no 2225172-71-2 (4-Methyl-2-(diethylamino)pyrimidine-5-boronic acid)

• Product Name: 4-Methyl-2-(diethylamino)pyrimidine-5-boronic acid
• CAS No: 2225172-71-2
• MF: C₉H₁₆BN₃O₂
• MW: 209.05
• CID: 5143859
• PubChem ID: 133554847
• Update Time: 2025-05-26

4-Methyl-2-(diethylamino)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(diethylamino)pyrimidine-5-boronic acid
• 2225172-71-2
• (2-(Diethylamino)-4-methylpyrimidin-5-yl)boronic acid

• Inchi： 1S/C9H16BN3O2/c1-4-13(5-2)9-11-6-8(10(14)15)7(3)12-9/h6,14-15H,4-5H2,1-3H3
• InChI Key： YYCCNIGBIFQKMN-UHFFFAOYSA-N
• SMILES： C1(N(CC)CC)=NC=C(B(O)O)C(C)=N1

Computed Properties

• Exact Mass: 209.1335569g/mol
• Monoisotopic Mass: 209.1335569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5Ų

Additional information on 4-Methyl-2-(diethylamino)pyrimidine-5-boronic acid

Comprehensive Overview of 4-Methyl-2-(diethylamino)pyrimidine-5-boronic acid (CAS No. 2225172-71-2)

4-Methyl-2-(diethylamino)pyrimidine-5-boronic acid (CAS No. 2225172-71-2) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and material science. This compound, characterized by its unique pyrimidine core and boronic acid functionality, serves as a versatile building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. Researchers and industries are increasingly exploring its applications in drug discovery, agrochemical development, and advanced material design, making it a subject of intense scientific inquiry.

The molecular structure of 4-Methyl-2-(diethylamino)pyrimidine-5-boronic acid features a diethylamino substituent at the 2-position and a methyl group at the 4-position of the pyrimidine ring, which enhances its solubility and reactivity in various solvents. The boronic acid moiety at the 5-position is particularly noteworthy, as it facilitates the formation of carbon-carbon bonds under mild conditions, a property highly sought after in green chemistry initiatives. This aligns with the growing demand for sustainable synthesis methods, a topic frequently searched in academic and industrial databases.

In the context of drug discovery, 4-Methyl-2-(diethylamino)pyrimidine-5-boronic acid is often employed as a key intermediate in the synthesis of biologically active molecules. Its pyrimidine scaffold is a common pharmacophore found in numerous FDA-approved drugs, particularly those targeting kinases and GPCRs. Recent studies have highlighted its potential in the development of anticancer agents and antiviral compounds, addressing pressing global health challenges. This connection to high-impact research areas ensures its relevance in scientific literature and patent filings.

From a technical perspective, the compound’s stability and purity are critical for reproducible results in synthetic applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize 4-Methyl-2-(diethylamino)pyrimidine-5-boronic acid, ensuring compliance with stringent quality standards. These methodologies are frequently queried by chemists and quality control professionals, reflecting the compound’s importance in industrial workflows. Additionally, its compatibility with automated synthesis platforms makes it a valuable asset in high-throughput screening campaigns.

The commercial availability of 4-Methyl-2-(diethylamino)pyrimidine-5-boronic acid (CAS No. 2225172-71-2) has expanded in recent years, driven by demand from contract research organizations (CROs) and pharmaceutical companies. Suppliers often highlight its use in fragment-based drug design and catalysis research, two trending topics in the scientific community. Furthermore, its role in the synthesis of OLED materials and organic semiconductors has sparked interest in the electronics industry, where researchers seek novel compounds with tunable electronic properties.

In summary, 4-Methyl-2-(diethylamino)pyrimidine-5-boronic acid represents a multifaceted tool for chemists and material scientists. Its structural features, combined with broad applicability, position it at the intersection of cutting-edge research and industrial innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about molecular diversity, green chemistry, and next-generation therapeutics.